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Compound of Interest

Compound Name: Lachnone A

Cat. No.: B021906

Lachnone A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lachnone A, a chromone derivative isolated from the filamentous fungus Lachnum sp.,
presents a molecule of interest for further investigation. This document provides a
comprehensive technical overview of Lachnone A, including its chemical identity, and a
summary of its currently understood biological activities. While extensive research on its
mechanism of action is still emerging, this guide consolidates the available data to support
future research and development efforts.

Chemical Identity

Lachnone A is chemically identified as 3,5-dihydroxy-2,7-dimethylchromen-4-one. Its unique
structure, belonging to the chromone class of compounds, forms the basis of its potential
biological activities.

Identifier Value

IUPAC Name 3,5-dihydroxy-2,7-dimethylchromen-4-one[1][2]
CAS Number 903892-99-9[1][2]

Molecular Formula C11H1004

Molecular Weight 206.19 g/mol
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Biological Activity

Initial biological screening of Lachnone A has revealed weak antibacterial activity. Further
extensive investigation into its biological effects is limited in the current body of scientific
literature. There are preliminary indications that Lachnone A may have the potential to
interfere with cellular pathways relevant to cancer, though specific mechanisms and
guantitative data on cytotoxicity are not yet thoroughly documented.

Experimental Protocols

The following sections detail the experimental methods for the isolation and initial
characterization of Lachnone A, as described in the foundational literature.

Isolation of Lachnone A

The isolation of Lachnone A was first reported by Rukachaisirikul et al. in 2006 from the
filamentous fungus Lachnum sp. BCC 2424. The general workflow for this process is outlined

below.
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Caption: General workflow for the isolation of Lachnone A.
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A detailed protocol based on the initial discovery would involve:

e Fermentation: Culturing the fungus Lachnum sp. BCC 2424 in a suitable liquid medium to
allow for the production of secondary metabolites.

o Extraction: Separating the fungal mycelium from the broth and extracting both with an
organic solvent, such as ethyl acetate, to obtain a crude extract.

o Chromatography: Subjecting the crude extract to a series of chromatographic techniques for
purification. This typically involves:

o

Solvent Partitioning: To separate compounds based on their polarity.

[¢]

Silica Gel Column Chromatography: To separate fractions based on polarity.

[¢]

Sephadex Column Chromatography: For size-exclusion separation.

[e]

High-Performance Liquid Chromatography (HPLC): For final purification to yield pure
Lachnone A.

 Structure Elucidation: Analyzing the purified compound using spectroscopic methods like
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to determine its chemical
structure.

Spectroscopic Data for Lachnone A

The structural confirmation of Lachnone A relies on the following key spectroscopic data:
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Spectroscopic Data Type

Key Observations

Signals corresponding to aromatic protons,

1H NMR methyl groups, and hydroxyl groups consistent
with the chromone structure.
Resonances for carbonyl carbon, aromatic

13C NMR carbons, and methyl carbons, confirming the

carbon skeleton.

Mass Spectrometry (MS)

A molecular ion peak consistent with the

molecular formula C11H100a4.

Signaling Pathways and Mechanism of Action

Currently, there is a lack of published research detailing the specific signaling pathways

modulated by Lachnone A. While some commercial suppliers suggest potential interactions

with cancer-related pathways, these claims are not yet substantiated by peer-reviewed

experimental data. The diagram below illustrates a hypothetical workflow for investigating the

mechanism of action of Lachnone A.
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Caption: A proposed workflow for elucidating the mechanism of action of Lachnone A.

Future Directions
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The limited extent of research on Lachnone A presents a clear opportunity for further
investigation. Key areas for future research include:

o Comprehensive Biological Screening: Evaluating the activity of Lachnone A against a
broader range of bacterial and fungal strains, as well as various cancer cell lines.

e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways affected by Lachnone A to understand its biological effects.

o Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of Lachnone A to
explore how structural modifications impact its biological activity, potentially leading to the
development of more potent and selective compounds.

This technical guide serves as a foundational resource for researchers and professionals
interested in Lachnone A. As new data emerges, this document will be updated to reflect the
evolving understanding of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021906?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

